Cas no 1602893-85-5 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1602893-85-5
• MF: C₈H₁₁ClN₆
• MW: 226.666138887405
• CID: 6288015
• PubChem ID: 116073132
• Update Time: 2025-05-21

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine
• EN300-1113642
• 1602893-85-5
• 1-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H11ClN6/c1-5-6(8(9)14(2)12-5)3-15-4-7(10)11-13-15/h4H,3,10H2,1-2H3
• InChI Key： FJGNOLJZRJILFS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 226.0733721g/mol
• Monoisotopic Mass: 226.0733721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1602893-85-5)

The compound 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1602893-85-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole-triazole hybrids, which are known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and binding affinities, making it a subject of numerous studies in drug discovery and development.

One of the key features of this compound is its chloro-substituted pyrazole core, which enhances its reactivity and stability under various conditions. The presence of the 1,2,3-triazole moiety further contributes to its versatility, allowing it to participate in click chemistry reactions—a hot topic in modern synthetic chemistry. This property makes it a valuable building block for designing bioconjugates and small-molecule probes, which are widely used in chemical biology and medicinal chemistry.

In the context of current research trends, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine is often discussed alongside drug-like molecules and fragment-based drug design. Its pharmacophore characteristics align with the growing demand for targeted therapies and precision medicine. Additionally, its potential role in enzyme inhibition and receptor modulation has sparked interest among scientists exploring treatments for metabolic and inflammatory disorders.

From an industrial perspective, the compound's synthetic accessibility and scalability make it a promising candidate for large-scale production. Its applications extend beyond pharmaceuticals, with potential uses in crop protection and material science. For instance, its agrochemical derivatives could contribute to the development of next-generation pesticides with improved efficacy and environmental safety profiles.

Given the increasing focus on sustainable chemistry, researchers are also investigating greener synthetic routes for this compound. Topics such as catalysis, solvent-free reactions, and microwave-assisted synthesis are frequently associated with its production. These advancements align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high yields and purity.

In summary, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1602893-85-5) represents a fascinating area of research at the intersection of chemistry, biology, and materials science. Its multifaceted applications and relevance to contemporary scientific challenges ensure its continued prominence in academic and industrial settings.